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Introduction
Magnesium trisilicate (Mg₂Si₃O₈·nH₂O) is an inorganic compound widely used in the

pharmaceutical industry as an antacid, glidant, and anticaking agent.[1] Its therapeutic efficacy

and stability in pharmaceutical formulations are critically dependent on its physicochemical

properties, including its thermal stability. Thermogravimetric analysis (TGA) is a powerful

analytical technique used to characterize the thermal stability and composition of materials by

measuring the change in mass of a sample as a function of temperature in a controlled

atmosphere.[2]

This application note provides a detailed protocol for assessing the thermal stability of

magnesium trisilicate using TGA. It includes experimental parameters, data interpretation,

and a summary of expected thermal events.

Thermal Decomposition of Magnesium Trisilicate
The thermal decomposition of magnesium trisilicate occurs in a multi-stage process. The

initial mass loss, which occurs below 200°C, is attributed to the removal of loosely bound or

adsorbed water.[3] A subsequent, more significant mass loss is observed between 450°C and

550°C, corresponding to the dehydroxylation of the silicate structure.[3] Finally, at temperatures

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1164914?utm_src=pdf-interest
https://www.benchchem.com/product/b1164914?utm_src=pdf-body
https://contitesting.com/astm-e1131/
https://www.tga.gov.au/resources/resources/international-scientific-guidelines-adopted-australia/guideline-excipients-dossier-application-marketing-authorisation-medicinal-product
https://www.benchchem.com/product/b1164914?utm_src=pdf-body
https://www.benchchem.com/product/b1164914?utm_src=pdf-body
https://www.benchchem.com/product/b1164914?utm_src=pdf-body
https://www.kalite.com/en/eurolab/astm-e1131-20-termogravimetri-ile-kompozisyon-analizi-icin-standart-test-yontemi
https://www.kalite.com/en/eurolab/astm-e1131-20-termogravimetri-ile-kompozisyon-analizi-icin-standart-test-yontemi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exceeding 800°C, the anhydrous magnesium trisilicate decomposes into its constituent

oxides, magnesium oxide (MgO) and silicon dioxide (SiO₂).[3][4] The United States

Pharmacopeia (USP) specifies that the residue on ignition should contain not less than 29%

magnesium oxide and not less than 65% silicon dioxide.[1][3] The total loss on ignition for

magnesium trisilicate is typically between 17% and 34%.[5][6]

Quantitative TGA Data Summary
The following table summarizes the expected mass loss at different temperature ranges during

the thermogravimetric analysis of magnesium trisilicate.

Temperature Range Event Mass Loss (%)

< 200°C Release of adsorbed water 5 - 8%[3]

200 - 800°C
Dehydroxylation and

decomposition
12 - 26%

> 800°C
Final Decomposition to MgO

and SiO₂
-

Total Loss on Ignition 17 - 34%[5][6]

Experimental Protocol: TGA of Magnesium
Trisilicate
This protocol outlines the steps for analyzing the thermal stability of magnesium trisilicate
using a thermogravimetric analyzer.

1. Instrument and Consumables:

Thermogravimetric Analyzer

High-purity nitrogen (or other inert gas)

Analytical balance (readable to 0.01 mg)

Platinum or ceramic TGA pans
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Spatula

2. Sample Preparation:

Ensure the magnesium trisilicate sample is a fine, homogeneous powder to promote

uniform heating.

If necessary, gently grind the sample using a mortar and pestle.

Accurately weigh 5-10 mg of the magnesium trisilicate sample directly into a tared TGA

pan.

3. TGA Instrument Parameters:

Parameter Value

Temperature Program

Initial Temperature Ambient (~25°C)

Final Temperature 1000°C

Heating Rate 10°C/min

Purge Gas

Gas High-purity nitrogen

Flow Rate 20-50 mL/min

Data Acquisition

Data Points 1 point/°C

4. Experimental Procedure:

Turn on the TGA instrument and allow it to stabilize.

Start the purge gas flow.

Tare the balance within the TGA instrument.
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Carefully place the TGA pan containing the sample onto the sample holder.

Start the TGA method with the parameters specified in the table above.

Monitor the mass loss as a function of temperature.

At the end of the run, allow the instrument to cool down.

Remove the sample pan and clean the sample area as per the instrument's manual.

5. Data Analysis:

Plot the mass (%) versus temperature (°C) to obtain the TGA curve.

Plot the derivative of the mass loss with respect to temperature (DTG curve) to identify the

temperatures of maximum decomposition rates.

Determine the onset temperature of each decomposition step.

Calculate the percentage mass loss for each decomposition stage.

Compare the results with the expected values and pharmacopeial specifications.

Visualizations
Experimental Workflow for TGA of Magnesium Trisilicate
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Caption: Workflow for TGA analysis of magnesium trisilicate.
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Thermal Decomposition Pathway of Magnesium Trisilicate

Mg₂Si₃O₈·nH₂O
(Magnesium Trisilicate Hydrate)

Mg₂Si₃O₈

(Anhydrous Magnesium Trisilicate)

< 200°C - 550°C
- H₂O (adsorbed)
- H₂O (structural)

MgO + SiO₂

(Magnesium Oxide + Silicon Dioxide)

> 800°C

Click to download full resolution via product page

Caption: Thermal decomposition pathway of magnesium trisilicate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Thermal Stability of Magnesium
Trisilicate using Thermogravimetric Analysis (TGA)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1164914#thermogravimetric-analysis-
tga-of-magnesium-trisilicate-thermal-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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